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Compound of Interest

Compound Name: 1-Pentadecene

CAS No.: 27251-68-9

Cat. No.: B7799424

Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
1-Pentadecene is a long-chain alkene that has applications in various fields of research,

including its use as a biomarker and in the synthesis of other organic molecules. Accurate and

reliable quantification and identification of 1-Pentadecene are crucial for these studies. Gas

chromatography-mass spectrometry (GC-MS) is a powerful analytical technique that combines

the separation capabilities of gas chromatography with the detection power of mass

spectrometry, making it an ideal method for the analysis of volatile and semi-volatile

compounds like 1-Pentadecene.[1][2] This application note provides a detailed protocol for the

analysis of 1-Pentadecene using GC-MS.

Quantitative Data Summary
The following table summarizes key quantitative data for 1-Pentadecene, which is essential for

its identification and quantification by GC-MS.
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Parameter Value Source

Molecular Formula C₁₅H₃₀ [3][4][5]

Molecular Weight 210.4 g/mol [3][4][5]

CAS Registry Number 13360-61-7 [3][4]

Boiling Point 268-269 °C [6]

Density 0.775 g/mL at 25 °C [6]

Refractive Index n20/D 1.439 [6]

Key Mass Spectra Fragments

(m/z)
Relative Intensity Source

97.0 99.99 [7]

211.0 69.11 [7]

111.0 63.49 [7]

209.0 59.11 [7]

83.0 57.40 [7]

Experimental Protocols
This section details the methodology for the analysis of 1-Pentadecene by GC-MS.

Materials and Reagents
1-Pentadecene standard: (≥98% purity)

Solvent: Hexane or Dichloromethane (GC grade or higher)

Glassware: Volumetric flasks, autosampler vials with PTFE-lined caps, pipettes

Sample Preparation
Standard Solution Preparation: Prepare a stock solution of 1-Pentadecene in hexane at a

concentration of 1 mg/mL.
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Calibration Standards: Serially dilute the stock solution with hexane to prepare a series of

calibration standards at concentrations appropriate for the expected sample concentrations

(e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Sample Extraction (if necessary): For samples in a complex matrix, a liquid-liquid extraction

may be necessary.

To 1 mL of an aqueous sample, add 2 mL of hexane.

Vortex the mixture vigorously for 2 minutes.

Centrifuge at 3000 rpm for 10 minutes to separate the layers.

Carefully transfer the upper organic layer (hexane) to a clean vial for GC-MS analysis.

GC-MS Instrumentation and Parameters
The following instrumental parameters can be used as a starting point and should be optimized

for the specific instrument being used.

Gas Chromatograph (GC) Parameters:

GC Column: DB-5 or similar non-polar capillary column (e.g., 30 m x 0.25 mm i.d., 0.25 µm

film thickness).

Injector Temperature: 280°C.

Injection Volume: 1 µL.

Injection Mode: Splitless.

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[8]

Oven Temperature Program:

Initial temperature: 100°C, hold for 2 minutes.

Ramp: Increase to 280°C at a rate of 15°C/min.
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Hold at 280°C for 10 minutes.

Mass Spectrometer (MS) Parameters:

Ion Source Temperature: 230°C.[8]

Quadrupole Temperature: 150°C.[8]

Ionization Energy: 70 eV.[1][8]

Scan Mode: Full Scan (m/z 40-400).

Data Analysis
Qualitative Analysis: Identify the 1-Pentadecene peak in the total ion chromatogram based

on its retention time. Confirm the identity by comparing the acquired mass spectrum of the

peak with a reference spectrum from a library (e.g., NIST). The spectrum of the unknown

component should be compared with the spectrum of the known components stored in the

NIST library.[2]

Quantitative Analysis: Create a calibration curve by plotting the peak area of 1-Pentadecene
against the concentration of the prepared calibration standards. Determine the concentration

of 1-Pentadecene in unknown samples by interpolating their peak areas from the calibration

curve.

Visualizations
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GC-MS Analysis Workflow for 1-Pentadecene

Sample Preparation
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Click to download full resolution via product page

Caption: Workflow for the GC-MS analysis of 1-Pentadecene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b7799424/docs#application-note-
analysis-of-1-pentadecene-by-gas-chromatography-mass-spectrometry-gc-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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